N-[(4-fluorophenyl)-methyl-oxo-lambda6-sulfanylidene]-3-methoxy-2,2-dimethylpropanamide

• IUPAC Name: N-[(4-fluorophenyl)-methyl-oxo-λ6-sulfanylidene]-3-methoxy-2,2-dimethylpropanamide
• InChI: InChI=1S/C13H18FNO3S/c1-13(2,9-18-3)12(16)15-19(4,17)11-7-5-10(14)6-8-11/h5-8H,9H2,1-4H3
• InChI Key: PEDZJCZUGOUTRY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(COC)C(=O)N=S(=O)(C)C1=CC=C(C=C1)F
• Molecular Formula: C13H18FNO3S
• Molecular Weight: 287.35 g/mol

Description

N-[(4-fluorophenyl)-methyl-oxo-lambda6-sulfanylidene]-3-methoxy-2,2-dimethylpropanamide is a complex organic compound with a unique structure that includes a fluorophenyl group, a methoxy group, and a lambda6-sulfanylidene moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(4-fluorophenyl)-methyl-oxo-lambda6-sulfanylidene]-3-methoxy-2,2-dimethylpropanamide typically involves multiple steps, starting with the preparation of the fluorophenyl precursor. The key steps include:

Formation of the Fluorophenyl Intermediate: This can be achieved through electrophilic aromatic substitution reactions, where a fluorine atom is introduced into the phenyl ring.

Introduction of the Methoxy Group: This step involves the methoxylation of the intermediate, often using methanol and a suitable catalyst.

Formation of the Lambda6-Sulfanylidene Moiety: This is typically achieved through a series of reactions involving sulfur-containing reagents under controlled conditions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

N-[(4-fluorophenyl)-methyl-oxo-lambda6-sulfanylidene]-3-methoxy-2,2-dimethylpropanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones, depending on the reaction conditions.

Reduction: Reduction reactions can convert the compound into its corresponding thiol or sulfide derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions to achieve substitution.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups into the phenyl ring.

Scientific Research Applications

N-[(4-fluorophenyl)-methyl-oxo-lambda6-sulfanylidene]-3-methoxy-2,2-dimethylpropanamide has several scientific research applications:

Medicinal Chemistry: The compound’s unique structure makes it a potential candidate for drug development, particularly